Cas no 2134445-70-6 (rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide)

• Product Name: rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide
• CAS No: 2134445-70-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5968108
• PubChem ID: 165605149
• Update Time: 2025-06-08

rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide
• EN300-1084938
• 2134445-70-6

• Inchi： 1S/C10H15N3O2/c1-13-8(4-5-12-13)9-7(10(11)14)3-2-6-15-9/h4-5,7,9H,2-3,6H2,1H3,(H2,11,14)/t7-,9-/m1/s1
• InChI Key： UTVCCHGJEAROPU-VXNVDRBHSA-N
• SMILES： O1CCC[C@@H](C(N)=O)[C@@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide

Recent Advances in the Study of rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide (CAS: 2134445-70-6)

The compound rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide (CAS: 2134445-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-oxane-carboxamide structure, has shown promising potential in various therapeutic applications, including but not limited to, anti-inflammatory and neuroprotective activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation. In vitro and in vivo studies have demonstrated that rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Furthermore, structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity.

Another area of interest is the compound's neuroprotective properties. Preliminary studies indicate that rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide may protect neuronal cells from oxidative stress and apoptosis, making it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers have employed advanced techniques such as molecular docking and dynamic simulations to explore its interactions with target proteins, providing insights into its binding affinity and selectivity.

In terms of synthesis, recent advancements have focused on improving the yield and purity of rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide. Novel catalytic methods and green chemistry approaches have been explored to streamline the production process, reducing the environmental impact and cost. These developments are crucial for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Additionally, comprehensive toxicity studies are needed to ensure its safety for therapeutic use. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the translation of this research into clinical applications.

In conclusion, rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide (CAS: 2134445-70-6) represents a promising candidate for drug development, with potential applications in inflammation and neurodegeneration. Continued research and development efforts will be critical to unlocking its full therapeutic potential and bringing it closer to clinical use.